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Compound of Interest

Compound Name: 7-O-Methylporiol

Cat. No.: B12420549 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory practices is paramount. This document provides crucial guidance on the personal

protective equipment (PPE), operational protocols, and disposal plans for 7-O-Methylporiol, a
flavonoid compound. Given the potential cytotoxic nature of many flavonoids, a cautious

approach to handling is essential to minimize exposure and ensure a safe laboratory

environment.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for 7-O-Methylporiol is not readily available, the

following table summarizes representative data for flavonoids. This information should be used

as a guideline for safe handling, with the understanding that the specific properties of 7-O-
Methylporiol may vary.
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Property Value Source/Comment

Physical State Solid, likely a powder
Based on typical form of

isolated flavonoids.

Molecular Formula C₁₇H₁₆O₅ MedChemExpress

Molecular Weight 300.31 g/mol MedChemExpress

Solubility

Generally soluble in organic

solvents (e.g., DMSO,

ethanol), with limited solubility

in water.

General property of flavonoids.

Cytotoxicity (IC₅₀)

Varies significantly among

flavonoids. For example,

Luteolin has an IC₅₀ of 100 μM

and Apigenin has an IC₅₀ of

140 μM on K562 cells.[1]

As a precaution, 7-O-

Methylporiol should be

handled as a potentially

cytotoxic compound.

Experimental Protocol: Safe Handling of 7-O-
Methylporiol
This protocol outlines the step-by-step procedures for safely handling 7-O-Methylporiol in a

laboratory setting. Adherence to these steps is critical to prevent contamination and ensure

personnel safety.

Personal Protective Equipment (PPE)
Gloves: Wear two pairs of nitrile gloves that are powder-free.

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or biological safety cabinet, a fit-tested N95 respirator is required to prevent inhalation of

airborne particles.
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Engineering Controls
Ventilation: All handling of powdered 7-O-Methylporiol must be conducted in a certified

chemical fume hood or a Class II biological safety cabinet to minimize inhalation exposure.

Work Surface: The work area should be covered with a disposable absorbent bench liner to

contain any spills.

Weighing and Reconstitution
Don all required PPE before entering the designated handling area.

Perform all manipulations of the powdered compound within the chemical fume hood or

biological safety cabinet.

Carefully weigh the desired amount of 7-O-Methylporiol. Use anti-static weighing dishes to

prevent dispersal of the powder.

To reconstitute, add the solvent to the vial containing the powder slowly to avoid

aerosolization.

Cap the vial securely and vortex until the compound is fully dissolved.

Spill Cleanup
In case of a spill, immediately alert others in the vicinity.

If safe to do so, cover the spill with absorbent material.

For powdered spills, gently cover with damp absorbent material to avoid creating dust.

Collect all contaminated materials using tongs or other appropriate tools and place them in a

designated, sealed cytotoxic waste container.

Clean the spill area with a suitable decontaminating solution, followed by a thorough rinse

with water.

Dispose of all cleaning materials as cytotoxic waste.
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Disposal Plan
Proper disposal of 7-O-Methylporiol and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance. All waste generated from handling this

compound should be treated as cytotoxic waste.

Waste Segregation
Solid Waste: All contaminated solid waste, including gloves, disposable lab coats, bench

liners, and weighing dishes, must be placed in a clearly labeled, leak-proof, and puncture-

resistant cytotoxic waste container. These containers are typically color-coded purple.

Liquid Waste: Unused solutions of 7-O-Methylporiol and contaminated solvents should be

collected in a designated, sealed, and clearly labeled hazardous waste container. Do not mix

with other chemical waste streams unless compatibility has been confirmed.

Sharps: Any contaminated sharps, such as needles or pipette tips, must be disposed of in a

designated, puncture-proof sharps container for cytotoxic waste.

Disposal Procedure
Ensure all waste containers are securely sealed and properly labeled with "Cytotoxic Waste"

and a description of the contents.

Store the sealed waste containers in a designated and secure area away from general

laboratory traffic.

Arrange for the collection and disposal of the cytotoxic waste through a licensed hazardous

waste disposal company.

The primary method for the final disposal of cytotoxic waste is high-temperature incineration.

[2]

Workflow for Safe Handling and Disposal of 7-O-
Methylporiol
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The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 7-O-Methylporiol.

Preparation

Handling

Disposal

Start: Obtain 7-O-Methylporiol

Don Appropriate PPE:
- Double Nitrile Gloves

- Lab Coat
- Eye Protection

- N95 Respirator (if needed)

Work in Engineering Control:
- Chemical Fume Hood or
- Biological Safety Cabinet

Weigh Powder

Reconstitute with Solvent

Perform Experiment

Spill Occurs?

Segregate Waste

Solid Waste:
Contaminated PPE, consumables

(Purple Cytotoxic Container)

Liquid Waste:
Unused solutions, solvents

(Hazardous Waste Container)

Sharps Waste:
Contaminated needles, tips

(Cytotoxic Sharps Container)

Securely Store for Pickup

High-Temperature Incineration
(Licensed Disposal Vendor)

End of Process

No Execute Spill Cleanup Protocol

Yes
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 7-O-Methylporiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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